2-(5-(Tert-butyl)-2-methoxyphenyl)-5-methylpyridine

• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol
• IUPAC Name: 2-(5-tert-butyl-2-methoxyphenyl)-5-methylpyridine
• InChI: InChI=1S/C17H21NO/c1-12-6-8-15(18-11-12)14-10-13(17(2,3)4)7-9-16(14)19-5/h6-11H,1-5H3
• InChI Key: PMHIMFDDHRATPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2=C(C=CC(=C2)C(C)(C)C)OC

Description

2-(5-(Tert-butyl)-2-methoxyphenyl)-5-methylpyridine is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-methylpyridine [purchased from TCI] (0.827 g, 4.81 mmol), (5-(tert-butyl)-2-methoxyphenyl)boronic acid [Intermediate 5] (1.2 g, 5.77 mmol) and potassium carbonate (0.997 g, 7.21 mmol) in dimethoxyethane (15 mL) and water (5 mL) was purged with nitrogen for 20 minutes. Tetrakis(triphenylphosphine)palladium(0) (277.8 mg, 0.24 mmol) was added and the reaction mixture heated to 80° C. in a sealed vial for 22 hours. The cooled reaction mixture was partitioned between ethyl acetate (80 mL) and 1 M aqueous sodium hydroxide solution (80 mL), the organic phase separated, washed with water (80 mL) and saturated brine (80 mL), dried (MgSO4), filtered and concentrated under reduced pressure to give a yellow syrup. The crude product was purified by chromatography on silica eluting with a solvent gradient of 0 to 35% ethyl acetate in hexanes to give 2-(5-(tert-butyl)-2-methoxyphenyl)-5-methylpyridine (1.216 g, 99% yield) as a colorless oil.